Cas no 31950-84-2 (2,5-Di(propan-2-yl)-1,3,4-oxadiazole)

2,5-Di(propan-2-yl)-1,3,4-oxadiazole structure
31950-84-2 structure
Product Name:2,5-Di(propan-2-yl)-1,3,4-oxadiazole
CAS No:31950-84-2
MF:C8H14N2O
MW:154.209561824799
CID:2821890
PubChem ID:21054921
Update Time:2025-04-21

2,5-Di(propan-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL838325
    • DTXSID50610370
    • 2,5-Di(propan-2-yl)-1,3,4-oxadiazole
    • 31950-84-2
    • Inchi: 1S/C8H14N2O/c1-5(2)7-9-10-8(11-7)6(3)4/h5-6H,1-4H3
    • InChI Key: NUMPVMCIGYBLFI-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C)=NN=C1C(C)C

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų
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